Cas no 1301168-03-5 (5-(2-fluoroethoxy)pyridin-2-ylmethanol)

• Product Name: 5-(2-fluoroethoxy)pyridin-2-ylmethanol
• CAS No: 1301168-03-5
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• MDL: MFCD23971269
• CID: 5158704
• PubChem ID: 80695239
• Update Time: 2025-11-03

5-(2-fluoroethoxy)pyridin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(2-Fluoroethoxy)pyridin-2-yl]methanol
• BCC16803
• 2-Pyridinemethanol, 5-(2-fluoroethoxy)-
• 5-(2-fluoroethoxy)pyridin-2-ylmethanol

• MDL： MFCD23971269
• Inchi： 1S/C8H10FNO2/c9-3-4-12-8-2-1-7(6-11)10-5-8/h1-2,5,11H,3-4,6H2
• InChI Key： ZOTZBHLYENRUPU-UHFFFAOYSA-N
• SMILES： FCCOC1=CN=C(CO)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(2-fluoroethoxy)pyridin-2-ylmethanol

5-(2-fluoroethoxy)pyridin-2-ylmethanol: A Comprehensive Overview

The compound 5-(2-fluoroethoxy)pyridin-2-ylmethanol, identified by the CAS number CAS No. 1301168-03-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile reactivity. The structure of 5-(2-fluoroethoxy)pyridin-2-ylmethanol consists of a pyridine ring substituted with a 2-fluoroethoxy group at the 5-position and a hydroxymethyl group at the 2-position, making it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the hydroxymethyl group in 5-(2-fluoroethoxy)pyridin-2-ylmethanol introduces hydrophilic properties, which can enhance the compound's solubility and bioavailability. This feature makes it an attractive candidate for researchers exploring novel drug delivery systems or targeting specific biological pathways.

In addition to its pharmacological potential, CAS No. 1301168-03-5 has shown promise in materials science applications. The fluorinated ethoxy group imparts unique electronic and steric properties to the molecule, which can be exploited in the design of advanced materials such as sensors, polymers, or catalysts. Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with high accuracy, further facilitating its application in these fields.

The synthesis of 5-(2-fluoroethoxy)pyridin-2-ylmethanol involves a multi-step process that typically begins with the preparation of the pyridine ring followed by substitution reactions to introduce the desired functional groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is accessible for large-scale production if required. The development of greener synthesis methods, such as using microwave-assisted reactions or catalytic systems, has also been a focus area to minimize environmental impact.

From an environmental standpoint, understanding the fate and transport of CAS No. 1301168-03-5 in natural systems is crucial for assessing its potential ecological risks. Recent studies have employed advanced analytical techniques to evaluate its degradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential. These findings are essential for regulatory agencies and industries aiming to comply with environmental standards while utilizing this compound.

In conclusion, 5-(2-fluoroethoxy)pyridin-2-ylmethanol, or CAS No. 1301168-03-5, represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries and industrial innovations.